Cas no 2136939-97-2 ((1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol
• CAS No: 2136939-97-2
• MF: C₈H₆Cl₂FN₃O
• MW: 250.057142734528
• CID: 5990097
• PubChem ID: 165716067
• Update Time: 2025-06-08

(1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol
• 2136939-97-2
• EN300-1147464

• Inchi： 1S/C8H6Cl2FN3O/c9-4-1-5(7(15)3-13-14-12)8(11)6(10)2-4/h1-2,7,15H,3H2/t7-/m1/s1
• InChI Key： RWTWZYFORWOEBW-SSDOTTSWSA-N
• SMILES： ClC1=CC(=CC(=C1F)[C@@H](CN=[N+]=[N-])O)Cl

Computed Properties

• Exact Mass: 248.9871954g/mol
• Monoisotopic Mass: 248.9871954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.6Ų

Additional information on (1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol

Introduction to (1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol (CAS No. 2136939-97-2)

(1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2136939-97-2, belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. The intricate arrangement of functional groups in its molecular structure, including an azido group and a dichloro-fluorophenyl moiety, makes it a subject of intense study for its pharmacological implications.

The 3,5-dichloro-2-fluorophenyl substituent in the compound's name is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating effects into the molecule. This balance can significantly influence the compound's reactivity and interactions with biological targets. The presence of the azido group further adds to its complexity, offering potential for diverse chemical transformations that could be exploited in drug design. These features make (1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol a valuable scaffold for medicinal chemists seeking to develop innovative treatments.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of halogenated aromatic rings and azido functional groups has been observed to enhance binding affinity and selectivity towards various biological targets. For instance, studies have shown that such compounds can interact with enzymes and receptors involved in inflammatory pathways, making them potential candidates for treating conditions like arthritis and autoimmune disorders.

One of the most compelling aspects of (1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol is its versatility in synthetic chemistry. The azido group can be readily converted into other functional groups such as amines or alcohols through well-established reaction protocols. This flexibility allows researchers to modify the compound's structure in a controlled manner, enabling the optimization of its pharmacokinetic and pharmacodynamic properties. Such modifications are crucial for developing drug candidates that are not only effective but also safe and suitable for clinical use.

The synthesis of (1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol involves multiple steps that require precise control over reaction conditions. The introduction of the azido group at the 2-position of the ethyl chain necessitates careful selection of reagents and catalysts to ensure high yield and purity. Additionally, the dichloro-fluorophenyl ring must be synthesized or sourced from reliable suppliers to maintain consistency in subsequent experiments. These challenges underscore the importance of robust synthetic methodologies in producing this compound for research purposes.

Recent advancements in computational chemistry have also contributed to a deeper understanding of (1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol's behavior. Molecular modeling studies have revealed insights into how the compound interacts with biological targets at the atomic level. These simulations have helped predict potential binding modes and identify key residues involved in drug-receptor interactions. Such information is invaluable for designing experiments aimed at improving the compound's efficacy and reducing off-target effects.

The therapeutic potential of (1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol has not gone unnoticed by academic and industrial researchers alike. Several groups have reported preliminary findings on its activity against various disease-related targets. For example, early studies suggest that this compound may exhibit inhibitory effects on enzymes implicated in cancer progression. While these findings are encouraging, further research is needed to validate these observations and explore potential applications in clinical settings.

In conclusion, (1S)-2-azido-1-(3,5-dichloro-2-fluorophenyl)ethan-1-ol represents a fascinating molecule with significant promise in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for developing new therapeutic agents. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in medicine. The ongoing exploration of this compound underscores the dynamic nature of drug discovery and development in today's scientific landscape.